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Compound of Interest

Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document outlines the fundamental principles and data for determining the molecular

weight of Thallium(I) Nitrite (TlNO₂). The molecular weight is a critical parameter in

stoichiometry, solution preparation, and quantitative analysis in various research and

development applications.

Composition and Formula
Thallium(I) Nitrite is an inorganic compound composed of the thallium(I) cation (Tl⁺) and the

nitrite anion (NO₂⁻). The chemical formula is determined by the ionic charges of its constituent

parts, resulting in the empirical formula TlNO₂.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights of Thallium (Tl), Nitrogen (N), and Oxygen

(O).

Molecular Weight (TlNO₂) = Atomic Weight (Tl) + Atomic Weight (N) + 2 × Atomic Weight (O)

The standard atomic weights for these elements, as provided by the International Union of

Pure and Applied Chemistry (IUPAC) and the National Institute of Standards and Technology

(NIST), are presented below.
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Data Presentation: Atomic and Molecular Weights
The following table summarizes the standard atomic weights of the constituent elements and

the calculated molecular weight of Thallium(I) Nitrite.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Thallium Tl 1 204.383 204.383

Nitrogen N 1 14.007[1][2] 14.007

Oxygen O 2 15.999[3][4][5][6] 31.998

Total TlNO₂ 250.388

Note: The standard atomic weight for Thallium is an interval [204.382, 204.385] due to natural

isotopic variation.[7][8][9] For this calculation, the conventional value of 204.383 is used.[10]

Similarly, Nitrogen has an interval weight; the conventional value of 14.007 is applied.[2][11][12]

The calculated molecular weight of Thallium(I) Nitrite is 250.388 g/mol .

Methodologies and Experimental Protocols
The determination of the molecular weight of a compound like Thallium(I) Nitrite relies on the

precise measurement of the atomic weights of its constituent elements. The standard atomic

weights used herein are established through rigorous experimental protocols, primarily mass

spectrometry.

Key Experimental Method: Mass Spectrometry

Mass spectrometry is the principal technique for determining the isotopic abundances and

atomic masses of elements. The general workflow is as follows:

Ionization: A sample of the element is introduced into the mass spectrometer and ionized to

create charged particles.
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Acceleration: The ions are accelerated by an electric field to give them uniform kinetic

energy.

Deflection: The accelerated ions then enter a magnetic field, which deflects them. The

degree of deflection is inversely proportional to the mass-to-charge ratio of the ion. Lighter

isotopes are deflected more than heavier ones.

Detection: A detector measures the abundance of ions at each mass, allowing for the

calculation of the relative abundances of the isotopes.

Calculation: The standard atomic weight is calculated by taking the weighted average of the

masses of its stable isotopes.

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of Thallium(I) Nitrite, which forms

the basis for the molecular weight calculation.
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Diagram of the elemental composition of Thallium(I) Nitrite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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